![molecular formula C18H20FNO B071163 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol CAS No. 163631-02-5](/img/structure/B71163.png)
1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol
Overview
Description
“1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol” is a chemical compound with the molecular formula C18H20FNO . It is a derivative of piperidin-4-ol, which is used in the synthesis of a highly potent and selective IP (PGI (2) receptor) agonist .
Synthesis Analysis
A series of novel piperidin-4-ol derivatives, including “this compound”, were designed, synthesized, and evaluated for potential treatment of HIV . The compounds were obtained via an efficient synthetic route in excellent yields and have been characterized by 1 H NMR, 13 C NMR, MS, and elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine bound to a phenyl group . The molecular weight of this compound is 285.4 g/mol.Scientific Research Applications
NMDA Receptor Antagonists : The crystal structure of threo-ifenprodil, a potent NMDA receptor antagonist, and related compounds, including 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol, were analyzed. This study provides insights into the molecular interactions and conformational structures relevant to their biological activity (Kubicki & Codding, 2003).
Crystal Structure Analysis : The crystal structure of a related compound, (3E,5E)-1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one, was determined, providing insights into molecular interactions and conformational details that might be relevant for similar compounds like this compound (Rathore et al., 2009).
Synthesis of Piperidin-4-ols : A new synthesis method for 1-arylpiperidin-4-ols, including compounds similar to this compound, was developed. This research contributes to the understanding of synthetic pathways for such compounds (Reese & Thompson, 1988).
Neuroleptic Activity : A study on the synthesis of neuroleptic compounds, including this compound derivatives, investigated their potential neuroleptic activities, comparing their effectiveness to established drugs like haloperidol (Sato et al., 1978).
Serotonin Transporter Modulation : Research on substituted N-benzyl piperidines in the GBR series, including derivatives of this compound, examined their affinities for various neurotransmitter transporters, highlighting their potential as pharmacotherapeutic agents (Boos et al., 2006).
properties
IUPAC Name |
1-benzyl-4-(4-fluorophenyl)piperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO/c19-17-8-6-16(7-9-17)18(21)10-12-20(13-11-18)14-15-4-2-1-3-5-15/h1-9,21H,10-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARBZKKLGGAUOCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=C(C=C2)F)O)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50434634 | |
Record name | 1-benzyl-4-(4-fluorophenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50434634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
163631-02-5 | |
Record name | 1-benzyl-4-(4-fluorophenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50434634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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